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Compound of Interest

Compound Name: 2,6-Diethylpyridine

Cat. No.: B1295259 Get Quote

An In-depth Technical Guide to 2,6-
Diethylpyridine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 2,6-Diethylpyridine, a substituted pyridine of interest in various chemical

research domains. This document is intended to serve as a foundational resource for

professionals in research and development.

Chemical Identity and Properties
2,6-Diethylpyridine is a derivative of pyridine with ethyl groups substituted at the 2 and 6

positions. Its chemical identity and key physical properties are summarized below.

Identifier Value Reference

CAS Number 935-28-4 [1][2][3][4]

Molecular Formula C9H13N [1][2][3][4]

Molecular Weight 135.21 g/mol [3][4]

IUPAC Name 2,6-diethylpyridine [5]

Canonical SMILES CCC1=NC(=CC=C1)CC [5]
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A summary of its key physical properties is provided in the table below.

Property Value Reference

Boiling Point 176.6 °C at 760 mmHg [3][5]

Density 0.911 g/cm³ [3][5]

Flash Point 54.5 °C [3][5]

Molecular Structure
The molecular structure of 2,6-Diethylpyridine consists of a central pyridine ring with ethyl

groups attached to the carbon atoms at positions 2 and 6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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